Cas no 2089713-01-7 (2-Pyrrolidinemethanol, 4-ethoxy-2-methyl-)

• Product Name: 2-Pyrrolidinemethanol, 4-ethoxy-2-methyl-
• CAS No: 2089713-01-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5267547
• Update Time: 2025-07-01

2-Pyrrolidinemethanol, 4-ethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 4-ethoxy-2-methyl-

• Inchi： 1S/C8H17NO2/c1-3-11-7-4-8(2,6-10)9-5-7/h7,9-10H,3-6H2,1-2H3
• InChI Key： ZJIACOLAYSOAJF-UHFFFAOYSA-N
• SMILES： N1CC(OCC)CC1(C)CO

Additional information on 2-Pyrrolidinemethanol, 4-ethoxy-2-methyl-

2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl-

2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl-, also known by its CAS number 2089713-01-7, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrrolidine ring, a five-membered nitrogen-containing ring, which is substituted with an ethoxy group at the 4-position and a methyl group at the 2-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl- involves a series of well-established organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly desirable for pharmaceutical applications. The compound's ability to act as both a chiral auxiliary and a building block in complex molecule synthesis has further cemented its importance in modern organic chemistry.

In terms of biological activity, 2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl- has shown promising results in preclinical studies. Researchers have reported its potential as an anti-inflammatory agent, with studies indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, the compound has demonstrated moderate activity against certain cancer cell lines, suggesting its potential role in anticancer drug development. These findings underscore the need for further research to explore its therapeutic potential fully.

The structural flexibility of 2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl- allows for various functional group transformations, making it an ideal substrate for medicinal chemists. For instance, the hydroxyl group on the pyrrolidine ring can be converted into other functionalities such as esters or ethers through simple reaction sequences. This versatility has led to its use as an intermediate in the synthesis of more complex molecules with diverse biological activities.

From an industrial perspective, the synthesis and application of 2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl- are increasingly being optimized to meet sustainability goals. Green chemistry approaches, such as using biocatalysts or reducing solvent usage, are being explored to enhance the eco-friendliness of its production processes. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 2-Pyrrolidinemethanol, 4-Ethoxy-2-Methyl-, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. Its role as a building block in drug discovery and its potential therapeutic applications highlight its significance in advancing medical science. As research continues to uncover new insights into this compound's properties and uses, it is poised to play an even more prominent role in both academic and industrial settings.